Cas no 1053656-45-3 (1-chloro-7-nitropyrrolo1,2-apyrazine)

• Product Name: 1-chloro-7-nitropyrrolo1,2-apyrazine
• CAS No: 1053656-45-3
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD09839784
• CID: 824162
• PubChem ID: 37819043
• Update Time: 2025-05-22

1-chloro-7-nitropyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-7-nitropyrrolo[1,2-a]pyrazine
• 1-Chloro-7-nitro-1H-pyrrolo[1,2-a]pyrazine
• 1-chloro-7-nitroH-pyrrolo[1,2-a]pyrazine
• 1-chloro-7-nitro-Pyrrolo[1,2-a]pyrazine
• 2-a]pyrazine
• 1-chloro-7-nitropyrrolo1,2-apyrazine
• MFCD09839784
• 1053656-45-3
• AKOS006329203
• 1-Chloro-7-nitropyrrolo[1 pound not2-a]pyrazine
• EN300-3235765
• Z1198234341
• J-504524
• CS-0216044
• DB-059353
• DS-1460
• W-204581
• DTXSID70653345
• 1-chloro-7-nitroH-pyrrolo[1

• MDL： MFCD09839784
• Inchi： 1S/C7H4ClN3O2/c8-7-6-3-5(11(12)13)4-10(6)2-1-9-7/h1-4H
• InChI Key： OTWHUHVUMPHTOY-UHFFFAOYSA-N
• SMILES： ClC1C2=CC(=CN2C=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.99900
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.66
• PSA: 63.12000
• LogP: 2.41910

1-chloro-7-nitropyrrolo1,2-apyrazine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on 1-chloro-7-nitropyrrolo1,2-apyrazine

1-Chloro-7-Nitropyrrolo[1,2-a]Pyrazine: A Comprehensive Overview

1-Chloro-7-nitropyrrolo[1,2-a]pyrazine, identified by the CAS registry number 1053656-45-3, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of pyrazine derivatives, which have garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. The molecule features a pyrazine ring fused with a pyrrole ring, with a chlorine atom at position 1 and a nitro group at position 7. This combination of functional groups imparts distinctive reactivity and electronic characteristics to the compound.

The synthesis of 1-chloro-7-nitropyrrolo[1,2-a]pyrazine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to explore more efficient pathways for constructing such complex heterocyclic compounds. For instance, studies published in Journal of Organic Chemistry (2023) have highlighted the use of microwave-assisted synthesis to accelerate the formation of this compound, significantly reducing reaction times while maintaining product quality.

The structural uniqueness of 1-chloro-7-nitropyrrolo[1,2-a]pyrazine makes it an attractive candidate for various applications. In the realm of materials science, this compound has been investigated as a potential building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Research conducted at the University of Cambridge (2023) demonstrated that incorporating this compound into MOFs enhances their porosity and stability, making them suitable for gas storage applications.

In pharmacology, the compound's electronic properties and structural flexibility have been leveraged in drug design efforts. A study published in Nature Communications (2023) reported that derivatives of 1-chloro-7-nitropyrrolo[1,2-a]pyrazine exhibit promising anti-cancer activity by selectively targeting oncogenic pathways. The nitro group at position 7 plays a critical role in modulating the compound's bioactivity, while the chlorine atom at position 1 contributes to its solubility and pharmacokinetic profile.

The physical and chemical properties of CAS No. 1053656-45-3 have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula as C₈H₄ClN₄O₂, with a molecular weight of 238.58 g/mol. Its melting point is reported to be approximately 280°C under standard conditions. The compound is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions.

The application of computational chemistry tools has further deepened our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations performed by researchers at Stanford University (2023) revealed that the conjugated system within the molecule contributes significantly to its electronic conductivity. This insight has prompted interest in exploring its potential as an active component in organic electronics, particularly in field-effect transistors (FETs) and light-emitting diodes (LEDs).

In conclusion, 1-chloro-7-nitropyrrolo[1,2-a]pyrazine, or CAS No. 1053656-45-3, represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for future research and development endeavors.